Cas no 515813-05-5 (3-(2-oxopyrrolidin-1-yl)benzoic acid)

3-(2-oxopyrrolidin-1-yl)benzoic acid structure

515813-05-5 structure

Product name:3-(2-oxopyrrolidin-1-yl)benzoic acid

CAS No:515813-05-5

MF:C₁₁H₁₁NO₃

MW:205.20994

MDL:MFCD01422242

CID:843629

PubChem ID:3240794

3-(2-oxopyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 3-(2-OXO-PYRROLIDIN-1-YL)-BENZOIC ACID
- 3-(2-oxo-1-pyrrolidinyl)Benzoic acid
- 3-(2-oxopyrrolidin-1-yl)benzoic acid
- 3-(2-oxopyrrolidinyl)benzoic acid
- AC1MMLWR
- AC1Q72TI
- ACMC-209kun
- ChemDiv3_012916
- SureCN351439
- HMS2436D22
- 3-(2-Oxo-1-pyrrolidinyl)benzoic acid, AldrichCPR
- SCHEMBL351439
- DTXSID20390531
- QESXXFDZRITHKE-UHFFFAOYSA-N
- HMS1509L02
- 3-(2-oxopyrrolidin-1-yl)benzoicacid
- Benzoic acid, 3-(2-oxo-1-pyrrolidinyl)-
- MLS000095783
- SR-01000092920-1
- AKOS000122777
- BS-11762
- F3308-1198
- CS-0037498
- SR-01000092920
- 515813-05-5
- EU-0029304
- EN300-12466
- ALBB-013514
- HMS3535N14
- SY079394
- SMR000031331
- 3-(2-Ketopyrrolidin-1-yl)benzoic acid
- CHEMBL1569147
- J-510547
- CCG-200051
- Z94612992
- BBL010121
- MFCD01422242
- STK711177
- MDL： MFCD01422242
- Inchi： InChI=1S/C11H11NO3/c13-10-5-2-6-12(10)9-4-1-3-8(7-9)11(14)15/h1,3-4,7H,2,5-6H2,(H,14,15)
- InChI Key： QESXXFDZRITHKE-UHFFFAOYSA-N
- SMILES： C1=CC(=CC(=C1)C(=O)O)N2CCCC2=O

Computed Properties

Exact Mass: 205.07400
Monoisotopic Mass: 205.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 277
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 57.6A^2

Experimental Properties

PSA: 57.61000
LogP: 1.57660

3-(2-oxopyrrolidin-1-yl)benzoic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

3-(2-oxopyrrolidin-1-yl)benzoic acid Customs Data

HS CODE：2933790090
Customs Data：

China Customs Code:
2933790090

Overview:

2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

3-(2-oxopyrrolidin-1-yl)benzoic acid PricePrice >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	018614-500mg	3-(2-Oxo-pyrrolidin-1-yl)-benzoic acid	515813-05-5		500mg	795.0CNY	2021-07-05
abcr	AB315813-10 g	3-(2-Oxopyrrolidin-1-yl)benzoic acid; 95%	515813-05-5		10g	€654.00	2023-04-26
eNovation Chemicals LLC	D765762-1g	3-(2-OXO-PYRROLIDIN-1-YL)-BENZOIC ACID	515813-05-5	95%	1g	$185	2024-06-06
Enamine	EN300-12466-1.0g	3-(2-oxopyrrolidin-1-yl)benzoic acid	515813-05-5	95.0%	1.0g	$80.0	2025-02-21
Enamine	EN300-12466-2.5g	3-(2-oxopyrrolidin-1-yl)benzoic acid	515813-05-5	95.0%	2.5g	$140.0	2025-02-21
eNovation Chemicals LLC	D765762-5g	3-(2-OXO-PYRROLIDIN-1-YL)-BENZOIC ACID	515813-05-5	95%	5g	$550	2024-06-06
ChemScence	CS-0037498-100mg	3-(2-Oxopyrrolidin-1-yl)benzoic acid	515813-05-5		100mg	$86.0	2022-04-27
abcr	AB315813-5 g	3-(2-Oxopyrrolidin-1-yl)benzoic acid; 95%	515813-05-5		5g	€450.00	2023-04-26
Enamine	EN300-12466-0.05g	3-(2-oxopyrrolidin-1-yl)benzoic acid	515813-05-5	95.0%	0.05g	$19.0	2025-02-21
Enamine	EN300-12466-5.0g	3-(2-oxopyrrolidin-1-yl)benzoic acid	515813-05-5	95.0%	5.0g	$240.0	2025-02-21

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